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Compound of Interest

Compound Name: tert-Butyl nitrite

Cat. No.: B031348 Get Quote

Essential Safety and Handling Guide for tert-Butyl
Nitrite
This guide provides critical safety, handling, and disposal information for the use of tert-Butyl
nitrite in a laboratory setting. Adherence to these protocols is essential for ensuring the safety

of all personnel. Tert-Butyl nitrite is a highly flammable and toxic chemical that requires

stringent safety measures during handling, storage, and disposal.

Hazard Summary
tert-Butyl nitrite is a highly flammable liquid and vapor that is harmful if swallowed or inhaled.

[1][2][3] It is known to cause skin and eye irritation.[4][5] The vapors can form explosive

mixtures with air and may travel a considerable distance to an ignition source.[1] It is also

sensitive to light.[2][4] Due to these hazards, wearing appropriate Personal Protective

Equipment (PPE) and following strict handling procedures is mandatory.

Personal Protective Equipment (PPE) Requirements
All personnel handling tert-Butyl nitrite must use the following PPE. Equipment should be

inspected prior to each use.[2]
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Body Part Required PPE Standards & Specifications

Eyes/Face
Chemical safety goggles and a

face shield.

Goggles must comply with EU

Standard EN166 or OSHA 29

CFR 1910.133.[2][4] Contact

lenses should not be worn as

they can absorb and

concentrate irritants.[1]

Skin

Chemical-resistant gloves

(e.g., lightweight rubber) and

flame-retardant, antistatic

protective clothing.

The specific glove material

should be chosen based on

breakthrough time and

permeation rate. Always

inspect gloves for integrity

before use.[1][2][4]

Respiratory

A NIOSH-approved respirator

with an appropriate filter (Type

AX recommended) is required

if handling outside a fume

hood or when vapors/aerosols

may be generated.

A respiratory protection

program that meets OSHA 29

CFR 1910.134 and ANSI

Z88.2 or European Standard

EN 149 must be followed.[4]

Operational Plan: Safe Handling Protocol
Follow these steps to ensure the safe handling of tert-Butyl nitrite.

1. Preparation:

Ensure a chemical fume hood, eyewash station, and safety shower are readily accessible

and operational.[4]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Remove all potential ignition sources from the work area, including sparks, open flames, and

hot surfaces.[2][6]

Use only explosion-proof electrical equipment and non-sparking tools.[1][7]
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Assemble all necessary equipment and reagents before handling the chemical.

Ground and bond all containers during transfer to prevent static electricity buildup.[1][4][7]

2. Handling:

Don the required PPE as specified in the table above.

Avoid all direct contact with the chemical, including skin and eye contact, and inhalation of

vapors.[1]

When transferring, pour slowly to minimize splashing and vapor generation.

Keep the container tightly closed when not in use.[2]

Do not eat, drink, or smoke in the handling area.[1][7]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.[1][4]

Clean the work area and any contaminated equipment.

Remove protective clothing and store or dispose of it correctly. Contaminated clothing should

be laundered separately before reuse.[1][4]

Storage and Disposal Plans
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage Protocol
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Parameter Requirement

Location
Store in a cool, dry, well-ventilated, flame-proof

area.[1]

Temperature
Recommended storage temperature is 2-8 °C.

[2]

Container
Keep in the original, tightly sealed container.[2]

[4] Protect from physical damage.

Conditions
Protect from light.[4] Store away from heat and

ignition sources.[1]

Incompatibilities

Keep away from incompatible materials such as

strong acids, reducing agents, and finely

powdered metals.[4]

Disposal Protocol
Waste containing tert-Butyl nitrite is classified as hazardous waste.[3]

Segregation: Do not mix tert-Butyl nitrite waste with other waste streams.[2]

Collection: Collect all waste, including contaminated absorbent materials and empty

containers, in a designated, properly labeled, and sealed hazardous waste container. Empty

containers may retain explosive vapors and should be handled as hazardous.[3][4]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company.[2] All

disposal activities must comply with local, state, and federal regulations.[3][7]

Emergency Procedures
Immediate and appropriate action is crucial in an emergency.

Spill Response
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Spill Size Action

Minor Spill

1. Remove all ignition sources.[1] 2. Wearing

appropriate PPE, contain the spill with a non-

combustible absorbent material (e.g.,

vermiculite, sand, or earth).[1][2] 3. Collect the

absorbed material using non-sparking tools and

place it in a sealed container for hazardous

waste disposal.[1][4]

Major Spill

1. Evacuate the area immediately.[2] 2. Alert

laboratory personnel and contact the institution's

emergency response team. 3. Remove all

ignition sources if it is safe to do so.[2] 4.

Prevent the spill from entering drains.[2][6]

First Aid Measures
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Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[2][4]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of

running water for at least 15 minutes. Seek

medical attention if irritation develops.[1][4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth and have them

drink two glasses of water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[2][4]

Workflow for Handling tert-Butyl Nitrite
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Emergency Path

Start: Plan Experiment

Verify Fume Hood,
Eyewash & Shower

Are Operational

Don Required PPE:
- Goggles & Face Shield

- Resistant Gloves
- Protective Clothing

Safety Equip. OK

Prepare Work Area:
- Remove Ignition Sources

- Use Explosion-Proof Equip.

Handle tert-Butyl Nitrite:
- Inside Fume Hood
- Ground Containers

- Avoid Contact & Inhalation

Monitor for Spills
or Exposure

Clean Work Area &
Equipment

Procedure Complete

Spill / Exposure
Occurs

Incident Occurs

Remove PPE Correctly

Wash Hands Thoroughly

Dispose of Waste:
- Segregate Chemical Waste

- Use Labeled, Sealed Container

End of Procedure

Execute Spill Response
& First Aid Protocols

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of tert-Butyl nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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